The overcurrent fault of copper wire is an important cause of electrical fire, and the combustion process of which is relatively complicated. In this study, the rated current of 32A of the wire was taken, and the electrical fault simulation device was used. After the overcurrent Io was set to 128A, 160A, 192A, and 224A, respectively, to analyze the combustion evolution process of PVC-insulated copper wire, the evolution of pyrolysis gas from the insulating layer, and the change of functional groups. The results show that when the overcurrent fault of PVC-insulated copper wire happened, the core wire was turning red, the wire was deforming, the smoke was releasing, the insulating layer was dripping, the wire was fusing, and the continuous burning occurred. When the current Io < 160A, there was only one fusing point on the wire. In addition, when an overcurrent fault occurred in the PVC-insulated copper wire, the temperature rise rate increased exponentially, which can be divided into three stages of the initial heat accumulation stage, the wire fusing stage, and the continuous burning stage. Furthermore, CO, HCl, CH4, olefins, and aliphatic and aromatic compounds were precipitated during the combustion process of the PVC insulating layer. The quality of the insulating layer decreased with the increase in temperature, and the weight loss rate was higher at 300°C. The conclusions of this study have provided experimental basis and technical support for the physical and evidence identification of fire accidents.

A set of experimental equipment for quenching the deflagration flame in linked vessels with parallel narrow channels was proposed. The quenching effects of the deflagration flame in the linked vessels were investigated, the influence law and mechanism of parallel narrow channels on the deflagration flame was analyzed. The results showed that the Pmax and the (dP/dt)max at each position were both lower than without parallel narrow channels, which indicated that the propagation of flame was inhibited by parallel narrow channels effectively, and the explosion intensity was also reduced. The pressure oscillation phenomenon inside the linked vessels disappeared due to the inclusion of parallel narrow channels. The deflagration flame was successfully quenched when the channel gaps were 0.5, 1.5, and 3 mm, but failed to be quenched when the channel gap was 6 mm. The quenching distance and the average propagation velocity of the deflagration flame in parallel narrow channels increased with the increase of the channel gap. When the channel gap was 6 mm, the deflagration flame completely passed through parallel narrow channels, and the average propagation velocity of deflagration flame was significantly greater than that when the deflagration flame was successfully quenched.

The work deals with the influence of a sidewall and cable arrangement on the behavior of a fire involving horizontal cable trays in the framework of fire safety assessments in nuclear installations. The analysis is based on large-scale fire tests performed in the open atmosphere in the frame of the OECD Nuclear Energy Agency (NEA) PRISME 3 project and on the corresponding simulations applying the FLASHCAT model for predicting the fire heat release rate. The fire configuration consists of five horizontal trays filled with PVC-insulated power cables. The parameters investigated are the presence or absence of a sidewall and the cable arrangement (loose or tight bundles). The results show that the presence of a sidewall increases the fire HRR in comparison to a scenario without a sidewall. This effect is due to the increase of the flame spread velocity on the lower trays. Regarding cable arrangement, a tight configuration in bundles reduces the fire HRR in comparison to a scenario with a loose arrangement. This result is due to the reduction of the fire heat release rate per unit of area (HRRPUA) as well as the flame spread velocity. The performance of the FLASHCAT model in predicting the effects of the sidewall and the cable arrangement was also assessed on the basis of the fire tests and satisfactory agreements are reported. The presented analysis demonstrates that the fire scenario with horizontal cable trays against a sidewall and with a loose cable arrangement represents a conservative scenario for fire risk assessment. In addition, on the basis of these experiments, the effect of cable arrangement is more substantial than the sidewall effect.

Timber buildings have been preferred in many regions for the sustainable nature of timber material. Although engineered timber products become promising alternates to traditional construction materials, the fire safety of timber buildings remains a key barrier to wider use. Currently, the design of timber structures mostly adopts the Eurocode 5 approach, which estimates the heat transfer or char depth under the premise of standard fire exposure. To investigate the behaviour of timber structural members in the context of realistic fire action in compartments, appropriate models for different stages of numerical simulation are needed. A series of development have now been conducted in the open-source platform OpenSees, which enables modelling the heat transfer of timber sections in non-standard fire scenarios and thermo-mechanical analysis model using either beam elements or shell elements for various timber structural members. Corresponding thermal actions are developed to deal with timber slabs in fire or timber beams subjected to three-side fire exposure. Tests on cross-laminated timber beams at ambient temperature and under fire exposure are modelled to validate the developed capabilities, which is followed by modelling a glued laminated timber beam heated by furnace. In the end, a timber-concrete composite slab is modelled using the fire impact from a Computational Fluid Dynamics model, which demonstrates the current vision of modelling timber structures in fire and OpenSees for fire is committed to providing such an open-source research platform to support further modelling work.

To study the effect of thickness on the fire spreading characteristics of aluminum composite panels, a reduced-scale test bench was built to simulate the development of an overflow fire in a high-rise building. Analysis of the fire spreading characteristics was performed in terms of the flame shape, flame height, fire spread rate, and temperature change. Then, an Fire Dynamics Simulatior model was established to verify the accuracy of the experiment using numerical simulations. The results showed that the flame shape of the 3 and 4 mm aluminum composite panels was a triangular cone, while the flame shape of the 5 and 6 mm aluminum composite panels was approximately rectangular. By establishing the dimensionless flame height, the flame height increased with the panel thickness. The fire spread rate of the aluminum composite panels increased first and then decreased upon increasing the thickness, which was consistent with the simulation results. The temperature change curves all showed a rapid initial increase and then a stable temperature in the later period. The simulation results conformed well to the experimental results.

Linear low-density polyethylene (LLDPE) combined with the piperazine pyrophosphate (PAPP) and melamine cyanurate (MCA) was adopted to prepare the flame retardant LLDPE composite by melt blending. The research results showed that the PAPP/MCA mixture with a mass ratio of 4:1 presented the optimal flame retardant effect. With the 25 wt% addition amount, the LLDPE composite passed the UL-94 V-0 level (1.6 mm), and the limiting oxygen index (LOI) reached 29.4%. The peak of heat release rate (PHRR) decreased by 78.9% from 877.5 to 185.0 kW/m2, which is attributed to the good synergistic effect between PAPP and MCA, forming the stable and compact char layer. Besides, the thermal behaviors were characterized through thermogravimetric (TG) analysis, and the synergistic mechanism was investigated by scanning electron microscopy (SEM), TG analysis-infrared spectrometry (TG-IR), and x-ray photoelectron spectroscopy (XPS). The results indicate that the good synergistic flame retardant effect can enhance the flame retardancy of LLDPE materials, and with the addition of MCA and PAPP, a flame retardant LLDPE composite with good thermal stability and mechanical properties can be prepared with no molten droplets on combustion, which provides a feasible solution for the application of high-performance halogen-free flame retardant LLDPE materials.

This paper presents a study on the structural behaviour of stainless steel profiles under fire conditions. An experimental campaign of three-point bending tests on rectangular hollow section beams of the grade 1.4301 (also known as 304) were conducted, considering both steady-state and transient state conditions. Prior to those tests, the mechanical characterization of the stainless steel was investigated. The constitutive laws obtained by tensile tests at high temperatures are compared with those recommended in Eurocode 3, whose respective material models were recently proposed for modifications, still requiring complete validation. In addition, numerical modelling of the bending tests has been performed afterwards achieving close approximation to the observed experimental results. Finally, analytical methods to predict the load-deflection behaviour are also presented. Good agreement between the considered methodologies was attained validating their application on the prediction of the fire behaviour of stainless steel beams.

Standard methods for fire resistance testing require large-scale assemblies and are typically conducted on specialized furnaces at considerable cost. This research focused on developing a scaling methodology for a reduced-scale fire resistance test that reduces the size of the test article while maintaining the same thermal and structural response exhibited in the large-scale test. The developed scaling methodology incorporates uniform geometric scaling, Fourier number time scaling, and furnace boundary condition matching. The scaling laws were experimentally validated with fire exposure tests on gypsum wallboard samples at three scales (full-scale, 1/2-scale, and 1/6-scale). In the tests, samples were exposed to a full-scale equivalent of 60-min of ASTM E119 fire curve exposure on a reduced-scale horizontal furnace, and the temperature rise through the thickness profile was measured. Models were created to calculate the modified fire curves for the smaller-scale tests. Experimental results show that on the exposed surface, the 1/2-scale absolute temperature was within 1.7% of full-scale, while the 1/6-scale temperature was within 2.5%. While the time-dependent properties of burning and cracking caused visual differences in these gypsum tests, modeling and temperature measurements demonstrated that the test results were thermally similar. The good similarity of temperatures is achievable in fire exposure tests of non-combustible gypsum wallboard down to 1/6-scale.

Post-flashover fires inherently lead to external fire plumes, constituting a hazard for rapid fire spread over façades. As multi-storey mass timber buildings with internal visible timber surfaces become more common, there are concerns that such buildings would produce larger external plumes and hazards (assuming all other parameters equal). The literature reveals only indications of this, and how the actual exposure relates to different test methods for assessment is unknown. Here we utilise a series of full-scale mass timber compartment tests to quantify the exposure to the external façade. An incombustible external façade is instrumented with gauges at positions corresponding to reference data from several different assessment methods. The results show that there is an increase in plume duration, height, and temperatures when increasing the areas of exposed timber, but that this increase is less for normal- to large-opening compartments, than was previously seen in small-opening compartments. Also, normal variations in external wind speed have a larger influence on plume heights than the effect of doubling exposed timber surfaces. Test methods used for regulatory compliance differ significantly not only in exposure but also in pass/fail criteria. The proposed European large exposure method and the BS8414 method exhibit exposures on par with the severe end of what could be expected from mass timber compartments, whereas methods like SP Fire 105 and Lepir II produce significantly less severe plumes. However, the safety level is always a combination of exposure and assessment criteria. This data can help justify assessment criteria from a performance perspective.

An eco-friendly and bio-based ternary hybrid hydrogel consisting of carrageenan, vermiculite, and dimethyl methyl phosphate (DMMP) was prepared through a facile one-pot method. Rheological tests showed that this ternary hybrid hydrogel was a power-law fluid. The formulation of the ternary hybrid hydrogel was also screened, and the optimal formulation was found to be the ternary hybrid hydrogel containing 1 wt% carrageenan, 2 wt% DMMP, and 4 wt% vermiculite. Firefighting experiments showed that the ternary hybrid hydrogel could stop the chain reaction and rapidly reduce the temperature of combustion. Compared to water, the extinguishing time of the ternary hybrid hydrogel was shortened by 46.6%, and the volume consumed was reduced by 43.3%. The superior fire extinguishing efficiency of the ternary hybrid hydrogel could be attributed to the combined effect of each component: carrageenan provides viscosity, making the hydrogel firmly cover the burning surface; DMMP works as a free radical scavenger that can stop chain reactions; and vermiculite acts as a barrier layer, which helps to insulate air and heat and prevent resurgence. This work provides an environmentally-friendly, cost-effective, and bio-based hybrid hydrogel for firefighting.